Cas no 223611-42-5 (S-acetyl-PEG4-alcohol)

• Product Name: S-acetyl-PEG4-alcohol
• CAS No: 223611-42-5
• MF: C₁₀H₂₀O₅S
• MW: 252.327802658081
• MDL: MFCD13184982
• CID: 2857886
• PubChem ID: 51340999
• Update Time: 2025-04-21

S-acetyl-PEG4-alcohol Chemical and Physical Properties

Names and Identifiers

• S-acetyl-PEG4-alcohol
• BP-20682
• MFCD13184982
• AKOS030213523
• DA-67366
• CS-0115033
• S-Acetyl-mercapto-tetra(ethylene glycol)
• S-(2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethyl) ethanethioate
• S-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl] ethanethioate
• S-acetyl-PEG4-OH
• 223611-42-5
• HY-141341
• YIA61142
• SCHEMBL997382
• AcS-PEG4-OH
• Ethanethioic acid, S-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl] ester
• GS-9338
• C70702
• Ac-s-teg-oh
• DPG-6287
• S-Acetyl-dPEG®4-OH
• 811-254-4

• MDL： MFCD13184982
• Inchi： 1S/C10H20O5S/c1-10(12)16-9-8-15-7-6-14-5-4-13-3-2-11/h11H,2-9H2,1H3
• InChI Key： KKUXNAQDZRWEKI-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCOCCOCCO

Computed Properties

• Exact Mass: 252.10314491 g/mol
• Monoisotopic Mass: 252.10314491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.33
• XLogP3: -0.5
• Topological Polar Surface Area: 90.3Ų